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Introduction

Oral PD-L1 Binding Peptide 1 (OPBP-1) is a novel, orally available, proteolysis-resistant D-
peptide designed to block the interaction between Programmed Death-Ligand 1 (PD-L1) and its
receptor, Programmed Death-1 (PD-1).[1][2] This interaction is a critical immune checkpoint
that tumor cells exploit to evade the host's immune system. By inhibiting this pathway, OPBP-1
aims to restore T-cell-mediated anti-tumor immunity.[1][2] Developed through a combination of
phage display screening, molecular docking, and molecular dynamics simulations, OPBP-1
represents a promising alternative to monoclonal antibody-based immunotherapies, offering the
potential for improved selectivity, fewer side effects, and the convenience of oral administration.

[1](21(3]

Core Mechanism of Action

OPBP-1 selectively binds to PD-L1, thereby sterically hindering its interaction with PD-1 on T-
cells. This blockade abrogates the inhibitory signal, leading to enhanced T-cell activation,
proliferation, and cytokine secretion, ultimately promoting an anti-tumor immune response.[1][2]
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Table 1: In Vitro Activity of OPBP-1

Parameter ValuelEffect Assay Source
) ) MicroScale
Selectively binds to )
o o Thermophoresis
Binding Specificity human and mouse [1]
(MST), Flow
PD-L1
Cytometry
Significantly blocks
PD-1/PD-L1 Blocking the PD-1/PD-L1 Flow Cytometry [1][2]
interaction

T-Cell Activation

Enhances IFN-y
secretion from CD8+
T cells in human
PBMCs

Intracellular Cytokine

Staining

[1](2]

T-Cell Proliferation

Promotes IL-2
secretion in Jurkat T-
cells co-cultured with
PD-L1 expressing
cells

Flow Cytometry

[1]

Cytotoxicity

No direct cytotoxicity
to cancer cells (CT26
and B16-OVA)

MTT Assay

[1]

Table 2: In Vivo Efficacy of OPBP-1 in Murine Models
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Treatment Dose &

Animal Model . Key Findings Source
Regimen
Significant inhibition of
0.5 mg/kg, tumor growth;
CT26 Colorectal intraperitoneal Increased infiltration

[1](2]

Cancer injection, daily for 2 and function of CD8+
weeks T-cells in the tumor
microenvironment
0.5 mg/kg,
intraperitoneal Significant inhibition of

B16-OVA Melanoma

injection, daily for 2

weeks

tumor growth

[1](2]

CT26 Colorectal

Cancer (Oral)

OPBP-1 loaded in
TMC hydrogel

Significant inhibition of

tumor growth

[1](2]

Table 3: Pharmacokinetic Properties of OPBP-1 in Rats

_ Administr Oral Half-life
Formulati ] ] ] Cmax Tmax
ation Bioavaila (T%) Source
on . (ng/mL) (hours)
Route bility (%) (hours)
OPBP-1in Intravenou
_ N/A 0.33 N/A N/A [1]
Solution S
OPBP-1in Not Not 1897.2 =
. Oral N ~ 2 [1]
Solution specified specified 198.2
OPBP-1in
3756.0 +
TMC Oral 52.8 14.55 [1112]
1043.6
Hydrogel

Experimental Protocols

Phage Display Screening for PD-L1 Binding Peptides

o Objective: To identify novel peptides that bind to human PD-L1.
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o Methodology:

A D-peptide phage library is incubated with recombinant human PD-L1 protein

o

immobilized on magnetic beads.
o Non-binding phages are washed away.
o Bound phages are eluted and amplified in E. coli.

o Multiple rounds of biopanning are performed with increasing stringency to enrich for high-

affinity binders.
o Individual phage clones are isolated, and the peptide-encoding DNA is sequenced.

o The binding affinity of identified peptides is confirmed using methods like MicroScale
Thermophoresis (MST).

In Vitro PD-1/PD-L1 Blocking Assay

o Objective: To assess the ability of OPBP-1 to inhibit the interaction between PD-1 and PD-
L1.

o Methodology:

o PD-L1-overexpressing cells (e.g., CHO-K1-hPD-L1) are incubated with varying

concentrations of OPBP-1.
o Recombinant human PD-1-Fc fusion protein is added.

o The binding of PD-1-Fc to the cells is detected using a fluorescently labeled secondary
antibody against the Fc region via flow cytometry.

o Areduction in fluorescence intensity in the presence of OPBP-1 indicates blockade of the
PD-1/PD-L1 interaction.

T-Cell Activation Assay (IFN-y Secretion)

o Objective: To determine the effect of OPBP-1 on T-cell activation.
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o Methodology:

o Human peripheral blood mononuclear cells (PBMCs) are co-cultured with PD-L1-
expressing tumor cells.

o The co-culture is treated with OPBP-1 or a control peptide.

o After a specified incubation period, the cells are stained for surface markers (e.g., CD8)
and intracellular IFN-y.

o The percentage of IFN-y-positive CD8+ T-cells is quantified by flow cytometry.

In Vivo Tumor Xenograft Model

o Objective: To evaluate the anti-tumor efficacy of OPBP-1 in a living organism.
o Methodology:

o Immunocompetent mice (e.g., BALB/c) are subcutaneously inoculated with syngeneic
tumor cells (e.g., CT26).

o Once tumors are established, mice are randomized into treatment and control groups.

o OPBP-1 is administered (e.g., intraperitoneally or orally) according to a predefined
schedule.

o Tumor volume is measured regularly.

o At the end of the study, tumors and spleens may be harvested for immunological analysis
(e.g., T-cell infiltration and activation).

Pharmacokinetic Analysis

¢ Objective: To determine the oral bioavailability and half-life of OPBP-1.
o Methodology:

o Rats are administered OPBP-1 either intravenously or orally (with and without the TMC
hydrogel carrier).
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o Blood samples are collected at various time points.

o The concentration of OPBP-1 in the plasma is quantified using a validated analytical
method such as reverse-phase high-performance liquid chromatography (RP-HPLC).

o Pharmacokinetic parameters (Cmax, Tmax, AUC, T¥, and bioavailability) are calculated

from the plasma concentration-time profiles.

Visualizations
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Caption: PD-1/PD-L1 signaling and the mechanism of OPBP-1 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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